Ethyl 8-bromo-2-isopropylaminomethyl-3-methyl-4,5-dioxo-4,5-dihydro-3H-benzo[e]indole-1-carboxylate
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Overview
Description
LGH00031 is an irreversible inhibitor of cell division cycle 25B which inhibits human cancer cells via ROS generation.
Scientific Research Applications
Cardiovascular and Antiviral Research
Ethyl 8-bromo-2-isopropylaminomethyl-3-methyl-4,5-dioxo-4,5-dihydro-3H-benzo[e]indole-1-carboxylate and its derivatives have been synthesized and evaluated for various physiological activities. In particular, some derivatives show significant anti-arrhythmic activity and cardiovascular effects. These compounds have the potential to influence heart rate and contractility, demonstrating a degree of control over cardiac function. A specific focus has been on the inhibitory effects on the heart rate, showcasing promising cardiovascular implications (蘇怡芳, 2006).
Furthermore, several derivatives of this compound have been studied for their antiviral activities. Notably, some compounds have shown significant activity against influenza A/Aichi/2/69 (H3N2) virus, illustrating their potential as antiviral agents. These findings highlight the broad spectrum of biological activities these compounds can exhibit, providing a foundation for further research in pharmaceutical and medical applications (Александр Васильевич Иващенко et al., 2014).
Chemical Synthesis and Structural Analysis
The compound has also been a subject of interest in chemical synthesis and structural analysis. Studies have been conducted to confirm the chemical structure of related compounds and to understand the synthetic routes for specific molecular skeletons like benz[f]indole. These studies are crucial for understanding the chemical properties and potential applications of these compounds in various fields, including pharmaceuticals (T. Watanabe, C. Miyagi, Y. Murakami, 1993).
properties
Product Name |
Ethyl 8-bromo-2-isopropylaminomethyl-3-methyl-4,5-dioxo-4,5-dihydro-3H-benzo[e]indole-1-carboxylate |
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Molecular Formula |
C20H21BrN2O4 |
Molecular Weight |
433.3 g/mol |
IUPAC Name |
ethyl 8-bromo-3-methyl-4,5-dioxo-2-[(propan-2-ylamino)methyl]benzo[e]indole-1-carboxylate |
InChI |
InChI=1S/C20H21BrN2O4/c1-5-27-20(26)16-14(9-22-10(2)3)23(4)17-15(16)13-8-11(21)6-7-12(13)18(24)19(17)25/h6-8,10,22H,5,9H2,1-4H3 |
InChI Key |
CTUUBTBKLMYVCY-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=C(N(C2=C1C3=C(C=CC(=C3)Br)C(=O)C2=O)C)CNC(C)C |
Canonical SMILES |
CCOC(=O)C1=C(N(C2=C1C3=C(C=CC(=C3)Br)C(=O)C2=O)C)CNC(C)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
LGH-00031; LGH 00031; LGH00031 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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